![molecular formula C23H14Cl3N5O B2519110 N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 890897-59-3](/img/structure/B2519110.png)
N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C23H14Cl3N5O and its molecular weight is 482.75. The purity is usually 95%.
BenchChem offers high-quality N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anthelmintic Activity
Rafoxanide is a halogenated salicylanilide that serves as an efficient anthelmintic in sheep and cattle. It effectively combats parasitic infections caused by gastrointestinal nematodes and liver flukes. Its mode of action involves disrupting the parasite’s energy metabolism and inhibiting mitochondrial function, leading to parasite death .
Fasciolicide Properties
In addition to its anthelmintic activity, rafoxanide is known for its fasciolicide properties. It effectively targets liver flukes (Fasciola spp.) that infest livestock. By disrupting the fluke’s tegument and affecting its metabolic processes, rafoxanide helps control these parasitic infections .
Antifungal and Antibacterial Activity
Salicylanilides, including rafoxanide, exhibit potent antifungal and antibacterial properties. They have been investigated for their activity against various pathogens, including gram-positive bacteria such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium . These properties make rafoxanide a potential candidate for combating drug-resistant bacterial infections.
Antimycobacterial Activity
Studies have reported the antimycobacterial activity of salicylanilides, including rafoxanide. This property could be valuable in the fight against tuberculosis and other mycobacterial infections .
Selective Inhibitors
Rafoxanide derivatives, particularly halogenated salicylanilides, have shown promise as selective inhibitors. For example:
- Interleukin-12p40 Production Inhibitors : Some halogenated salicylanilides act as inhibitors of Interleukin-12p40 production, which plays a role in immune responses .
- Epidermal Growth Factor Receptor (EGFR PTK) Inhibitors : Certain salicylanilide esters of N-protected amino acids inhibit EGFR protein kinase, potentially impacting cancer cell growth .
SARS-CoV-2 Replication Inhibition
Recent research suggests that specific halogenated salicylanilides, including rafoxanide, can reduce SARS-CoV-2 replication and suppress the induction of inflammatory cytokines in rodent models . While further studies are needed, this finding highlights the compound’s potential in antiviral research.
properties
IUPAC Name |
N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14Cl3N5O/c24-14-1-6-17(7-2-14)32-18-8-3-15(4-9-18)30-22-19-12-29-31(23(19)28-13-27-22)16-5-10-20(25)21(26)11-16/h1-13H,(H,27,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCKDNAYUZDWESW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)Cl)Cl)OC5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14Cl3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-chlorophenoxy)phenyl]-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.